Cas no 1807941-29-2 ((2R,3R)-2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid)

• Product Name: (2R,3R)-2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid
• CAS No: 1807941-29-2
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 4619219
• Update Time: 2025-05-24

(2R,3R)-2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid
• 2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid, trans
• Z1891772647
• (2R,3R)-2-(2-ethylpyrazol-3-yl)oxolane-3-carboxylic acid
• Rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid

• Inchi： 1S/C10H14N2O3/c1-2-12-8(3-5-11-12)9-7(10(13)14)4-6-15-9/h3,5,7,9H,2,4,6H2,1H3,(H,13,14)/t7-,9-/m1/s1
• InChI Key： HMMUWSZAQXKHAS-VXNVDRBHSA-N
• SMILES： O1CC[C@@H](C(=O)O)[C@@H]1C1=CC=NN1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: -0.1
• Topological Polar Surface Area: 64.4

Additional information on (2R,3R)-2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid

Comprehensive Overview of (2R,3R)-2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid (CAS No. 1807941-29-2)

The compound (2R,3R)-2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid, identified by its CAS number 1807941-29-2, is a chiral carboxylic acid derivative with a unique structural framework. This molecule features a pyrazole ring substituted with an ethyl group and a tetrahydrofuran (oxolane) ring bearing a carboxylic acid functionality. The stereochemistry at the 2- and 3-positions (2R,3R) is critical for its biological activity and potential applications in medicinal chemistry. Researchers are increasingly interested in this compound due to its potential as a building block for pharmaceutical intermediates and its role in asymmetric synthesis.

In recent years, the demand for chiral compounds like (2R,3R)-2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid has surged, driven by the pharmaceutical industry's focus on enantioselective drug development. The compound's pyrazole moiety is particularly noteworthy, as pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This has led to a growing body of research exploring its potential in drug discovery and biocatalysis. Additionally, the compound's carboxylic acid group makes it a versatile candidate for further derivatization, enabling the synthesis of esters, amides, and other pharmacologically relevant derivatives.

The synthesis of (2R,3R)-2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid typically involves stereoselective methods, such as asymmetric hydrogenation or enzymatic resolution, to achieve the desired 2R,3R configuration. These methods align with the broader trend toward green chemistry and sustainable synthesis, which are hot topics in the scientific community. Researchers are also investigating the compound's potential in catalysis and material science, where its chiral environment could play a role in the development of advanced functional materials.

From an SEO perspective, users frequently search for terms like "chiral building blocks," "pyrazole derivatives," and "CAS 1807941-29-2" when looking for information on this compound. These keywords reflect the compound's relevance in organic synthesis and medicinal chemistry. Moreover, the rise of AI-driven drug discovery has sparked interest in how such compounds can be optimized using computational tools, making this a timely topic for discussion. The compound's unique structure and potential applications make it a subject of ongoing research, with publications often focusing on its stereochemical purity and reactivity.

In conclusion, (2R,3R)-2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid (CAS No. 1807941-29-2) represents a promising candidate for various scientific and industrial applications. Its chiral nature, combined with the versatility of its functional groups, positions it as a valuable tool in asymmetric synthesis and drug development. As research continues to uncover new uses for this compound, its importance in the fields of pharmaceuticals and chemical synthesis is likely to grow, making it a key focus for both academic and industrial researchers.